Cas no 944906-98-3 (5-Isopropyl-[1,3,4]oxadiazole-2-carbaldehyde)

5-Isopropyl-[1,3,4]oxadiazole-2-carbaldehyde structure
944906-98-3 structure
Product Name:5-Isopropyl-[1,3,4]oxadiazole-2-carbaldehyde
CAS No:944906-98-3
MF:C6H8N2O2
MW:140.139921188354
CID:6620881
PubChem ID:55263778
Update Time:2024-03-01

5-Isopropyl-[1,3,4]oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • AKOS006305061
    • 5-ISOPROPYL-1,3,4-OXADIAZOLE-2-CARBALDEHYDE
    • 5-(PROPAN-2-YL)-1,3,4-OXADIAZOLE-2-CARBALDEHYDE
    • SCHEMBL15331086
    • AB57528
    • 944906-98-3
    • 5-Isopropyl-[1,3,4]oxadiazole-2-carbaldehyde
    • Inchi: 1S/C6H8N2O2/c1-4(2)6-8-7-5(3-9)10-6/h3-4H,1-2H3
    • InChI Key: KGBUOKNVAMGDQS-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=NN=C1C(C)C

Computed Properties

  • Exact Mass: 140.058577502g/mol
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 56Ų
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